Cas no 24489-96-1 (Ethyl (E)-3-(4-Pyridinyl)-2-propenoate)

• Product Name: Ethyl (E)-3-(4-Pyridinyl)-2-propenoate
• CAS No: 24489-96-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD07778427
• CID: 821436
• PubChem ID: 10352231
• Update Time: 2025-05-22

Ethyl (E)-3-(4-Pyridinyl)-2-propenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(pyridin-4-yl)acrylate
• 3-PYRIDIN-4-YL-ACRYLIC ACID ETHYL ESTER
• Ethyl (E)-3-(4-pyridinyl)-2-propenoate
• 2-PROPENOIC ACID, 3-(4-PYRIDINYL)-, ETHYL ESTER
• Ethyl (E)-3-(2-pyridinyl)-2-propenoate
• Ethyl (E)-3-pyridin-4-ylprop-2-enoate
• 2-Propenoic acid, 3-(4-pyridinyl)-, ethyl ester, (2E)-
• SCHEMBL1017011
• 2-Propenoic acid, 3-(4-pyridinyl)-, ethyl ester, (E)- (ZCI); Ethyl (2E)-3-(4-pyridinyl)-2-propenoate (ACI); (E)-Ethyl 3-(pyridin-4-yl)prop-2-enoate; Ethyl (2E)-3-(pyridin-4-yl)-2-propenoate; Ethyl (E)-3-(pyridin-4-yl)acrylate
• J-502031
• AC5716
• AKOS005071694
• AE-0249
• ethyl (2E)-3-(pyridin-4-yl)prop-2-enoate
• ethyl (E)-3-(pyridin-4-yl)acrylate
• (E)-ethyl3-(pyridin-4-yl)acrylate
• 24489-96-1
• (E)-ethyl 3-(pyridin-4-yl)acrylate
• Ethyl (2E)-3-(pyridin-4-yl)-2-propenoate
• (E)-3-pyridin-4-yl-acrylic acid ethyl ester
• CS-W001510
• ABZPCWYIRGIXJP-ONEGZZNKSA-N
• ALBB-032765
• ZAA48996
• 123293-78-7
• EN300-1455931
• MFCD07778427
• ethyl (2E)-3-pyridin-4-ylacrylate
• Ethyl (E)-3-(4-Pyridinyl)-2-propenoate

• MDL： MFCD07778427
• Inchi： 1S/C10H11NO2/c1-2-13-10(12)4-3-9-5-7-11-8-6-9/h3-8H,2H2,1H3/b4-3+
• InChI Key： ABZPCWYIRGIXJP-ONEGZZNKSA-N
• SMILES： O(C(/C=C/C1C=CN=CC=1)=O)CC

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 292.6℃ at 760 mmHg
• Flash Point: 130.8±20.4 °C
• Refractive Index: 1.553
• PSA: 39.19000
• LogP: 1.65790
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl (E)-3-(4-Pyridinyl)-2-propenoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl (E)-3-(4-Pyridinyl)-2-propenoate

Comprehensive Overview of Ethyl (E)-3-(4-Pyridinyl)-2-propenoate (CAS No. 24489-96-1)

Ethyl (E)-3-(4-Pyridinyl)-2-propenoate, with the CAS number 24489-96-1, is a versatile organic compound widely used in pharmaceutical and chemical research. This ester derivative, featuring a pyridine ring and an ethyl acrylate moiety, has garnered significant attention due to its potential applications in drug synthesis and material science. Researchers often search for "Ethyl (E)-3-(4-Pyridinyl)-2-propenoate synthesis" or "CAS 24489-96-1 applications," reflecting its relevance in modern chemistry.

The compound's structure combines a pyridine heterocycle with an α,β-unsaturated ester, making it a valuable intermediate for Michael additions or cross-coupling reactions. Its E-configuration (trans) is particularly notable, as it influences reactivity in catalytic processes. Recent trends highlight its role in designing "bioactive molecules" and "small-molecule inhibitors," addressing growing interest in targeted therapies. Questions like "How to purify Ethyl (E)-3-(4-Pyridinyl)-2-propenoate?" or "Is CAS 24489-96-1 soluble in water?" are common among laboratory professionals.

From an industrial perspective, 24489-96-1 is often explored for "scalable synthesis routes" to reduce production costs. Its stability under ambient conditions and compatibility with green solvents align with the "sustainable chemistry" movement. Analytical methods such as HPLC and NMR are typically employed for quality control, as queried in searches like "CAS 24489-96-1 characterization techniques."

Emerging studies investigate its utility in "photocatalysis" and "metal-organic frameworks (MOFs)," tapping into nanotechnology trends. The compound’s conjugated system also makes it a candidate for "organic electronics," a hot topic in materials science forums. Safety data sheets (SDS) remain a priority, with searches for "Ethyl (E)-3-(4-Pyridinyl)-2-propenoate handling precautions" emphasizing workplace safety.

In summary, Ethyl (E)-3-(4-Pyridinyl)-2-propenoate (24489-96-1) bridges multiple scientific disciplines. Its adaptability to "high-throughput screening" and "structure-activity relationship (SAR) studies" ensures enduring relevance. As research evolves, this compound continues to answer pressing questions in medicinal chemistry and beyond.